(3-Phenylisoxazol-5-yl)methylamine hydrochloride
Description
(3-Phenylisoxazol-5-yl)methylamine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is often referred to as PIMH and has been shown to have a wide range of biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Catalytic Applications
Synthesis of Methylamine Derivatives with 1,2-Azole Fragments : This study involves the synthesis of new methylamine derivatives, including phenylisoxazole, and their palladium complexes. These complexes exhibit high catalytic activity in the Suzuki reaction in aqueous media (Akishina et al., 2021).
Substituted 1-(Isoxazol-3-yl)methyl-1H-1,2,3-triazoles Synthesis : New substituted isoxazoles were synthesized for use as ligands in palladium(II) complexes. These complexes proved to be high-turnover-number catalysts for C-C cross-coupling reactions under Green Chemistry conditions (Bumagin et al., 2018).
Pharmacological Research
Diarylisoxazoles as Cyclooxygenase-1 Inhibitors : A novel family of diarylisoxazoles, including phenylisoxazole derivatives, were studied for their selectivity towards cyclooxygenase-1 (COX-1) and antiplatelet efficacy. These compounds show potential in inhibiting platelet aggregation through COX-1 inhibition (Vitale et al., 2013).
Binding Affinities to Acetylcholine Receptors : A study of 3-(3-phenylisoxazol-5-yl)methylidene-1-azabicycles revealed different binding characteristics to acetylcholine receptors depending on the substituents on the phenyl ring, indicating potential applications in neurological research (Choi et al., 1999).
Miscellaneous Applications
Synthesis of Isoindoline Derivatives : Research into the reaction of o-bromoacetylbenzophenones with methylamine, including phenylisoxazole derivatives, led to the production of various isoindoline derivatives, highlighting the compound's utility in organic synthesis (Nan'ya et al., 1994).
Antitumor Applications : Synthesis of novel isoxazolines linked via piperazine to benzoisothiazoles, including phenylisoxazole derivatives, showed potent cytotoxic and antineoplastic activities, suggesting their utility in cancer research (Byrappa et al., 2017).
properties
IUPAC Name |
(3-phenyl-1,2-oxazol-5-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O.ClH/c11-7-9-6-10(12-13-9)8-4-2-1-3-5-8;/h1-6H,7,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBVZWCJQNGBAQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=C2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30655365 |
Source
|
| Record name | 1-(3-Phenyl-1,2-oxazol-5-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30655365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13608-55-4 |
Source
|
| Record name | 1-(3-Phenyl-1,2-oxazol-5-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30655365 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-phenyl-1,2-oxazol-5-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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